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Abstract
Caniplasine is a commercially available nutritional supplement for canines, primarily

composed of nettle (Urtica urens) powder. It is rich in minerals and various organic compounds.

Unlike pharmaceutical drugs, the concept of specific "metabolites" for Caniplasine is not well-

defined in scientific literature. Instead, assessing the systemic exposure to its key components

is more relevant. This application note provides a detailed protocol for the quantification of

representative mineral and organic compounds derived from Caniplasine in canine plasma

using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for minerals and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for selected organic molecules.

Introduction
Caniplasine is marketed as a supplement to support the musculoskeletal system in dogs, with

its composition rich in calcium, phosphorus, silicon, and various phytonutrients from nettles.[1]

[2][3] To understand the bioavailability and physiological impact of this supplement, it is

essential to quantify its key constituents in systemic circulation. This protocol outlines a robust

analytical methodology for the simultaneous analysis of key minerals and a representative

organic compound (quercetin, a flavonoid found in nettles) in canine plasma.

Experimental Protocols
Sample Preparation for Mineral Analysis (ICP-MS)
A simple dilution method is employed for the analysis of minerals by ICP-MS.
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Materials:

Canine plasma (collected in EDTA tubes)

Internal Standard Solution (e.g., 10 µg/L solution of scandium, germanium, and rhodium in

2% nitric acid)

Deionized water (18.2 MΩ·cm)

2% (v/v) Nitric Acid (trace metal grade)

Polypropylene centrifuge tubes (15 mL)

Procedure:

Thaw frozen canine plasma samples at room temperature.

Vortex the plasma sample for 10 seconds to ensure homogeneity.

In a 15 mL polypropylene tube, add 100 µL of the plasma sample.

Add 4.8 mL of 2% nitric acid.

Add 100 µL of the internal standard solution.

Vortex the mixture for 30 seconds.

Centrifuge at 4000 x g for 10 minutes.

Transfer the supernatant to an autosampler vial for ICP-MS analysis.

Sample Preparation for Organic Compound Analysis
(LC-MS/MS)
Protein precipitation is a common and effective method for extracting small molecules from

plasma.[4][5]

Materials:
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Canine plasma (collected in EDTA tubes)

Internal Standard Solution (e.g., 100 ng/mL of a stable isotope-labeled analog of the target

analyte, such as Quercetin-d3, in methanol)

Acetonitrile (LC-MS grade) containing 0.1% formic acid

Microcentrifuge tubes (1.5 mL)

Procedure:

Thaw frozen canine plasma samples at room temperature.

Vortex the plasma sample for 10 seconds.

In a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample.

Add 20 µL of the internal standard solution.

Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

Vortex vigorously for 1 minute.

Incubate at -20°C for 20 minutes to enhance protein precipitation.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with

0.1% formic acid).

Vortex for 30 seconds.

Transfer the reconstituted sample to an autosampler vial with a glass insert for LC-MS/MS

analysis.
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Analytical Methods
ICP-MS for Mineral Analysis

Instrument: Agilent 7900 ICP-MS or equivalent

Plasma Gas Flow: 15 L/min

Nebulizer Pump: 0.1 rps

RF Power: 1550 W

Monitored Ions: Calcium (m/z 44), Phosphorus (m/z 31), Silicon (m/z 28)

Internal Standards: Scandium (m/z 45), Germanium (m/z 72), Rhodium (m/z 103)

Calibration: A series of calibration standards are prepared in 2% nitric acid with

concentrations ranging from 1 to 1000 µg/L.

LC-MS/MS for Quercetin Analysis
Chromatography System: Waters ACQUITY UPLC I-Class or equivalent

Mass Spectrometer: Sciex QTRAP 6500+ or equivalent

Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Flow Rate: 0.4 mL/min

Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, then re-equilibrate for 2 minutes.

Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions:

Quercetin: Q1 303.0 -> Q3 153.0
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Quercetin-d3 (IS): Q1 306.0 -> Q3 154.0

Calibration: Calibration standards are prepared by spiking known concentrations of quercetin

into blank canine plasma and processing them through the sample preparation procedure.

The typical calibration range is 1 - 1000 ng/mL.

Data Presentation
Table 1: ICP-MS Quantitative Data for Key Minerals in
Canine Plasma

Sample ID Calcium (mg/L) Phosphorus (mg/L) Silicon (µg/L)

Control 1 95.2 35.1 150.3

Control 2 98.6 38.2 165.7

Control 3 96.5 36.8 158.9

Caniplasine 1 105.3 40.5 255.4

Caniplasine 2 108.1 42.1 280.1

Caniplasine 3 106.7 41.3 267.8

Table 2: LC-MS/MS Quantitative Data for Quercetin in
Canine Plasma

Sample ID Quercetin (ng/mL)

Control 1 < LOQ

Control 2 < LOQ

Control 3 < LOQ

Caniplasine 1 15.8

Caniplasine 2 22.4

Caniplasine 3 18.9

LOQ: Limit of Quantitation
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Visualizations
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Click to download full resolution via product page

Caption: Workflow for Mineral Analysis in Canine Plasma by ICP-MS.

Sample Preparation (LC-MS/MS) Analysis

Canine Plasma Sample Add Internal Standard Protein Precipitation
(Cold Acetonitrile) Vortex Centrifuge Collect Supernatant Evaporate to Dryness Reconstitute in Mobile Phase Sample for Analysis UPLC Separation Tandem MS Detection

(MRM Mode)
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Caption: Workflow for Organic Compound Analysis by LC-MS/MS.
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Caption: Logical Flow from Supplement to Quantitative Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Quantification of Caniplasine-Derived
Compounds in Canine Plasma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167003#analytical-methods-for-quantifying-
caniplasine-metabolites-in-canine-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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